Cas no 128341-87-7 (6-Eicosenoic acid,2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)-, (2S,3R,4R,6E)-)

• Product Name: 6-Eicosenoic acid,2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)-, (2S,3R,4R,6E)-
• CAS No: 128341-87-7
• MF: C₂₁H₄₁NO₆
• MW: 403.553347349167
• CID: 211440
• PubChem ID: 6441222
• Update Time: 2025-04-19

6-Eicosenoic acid,2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)-, (2S,3R,4R,6E)- Chemical and Physical Properties

Names and Identifiers

• 6-Eicosenoic acid,2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)-, (2S,3R,4R,6E)-
• (E)-2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)icos-6-enoic acid
• mycestericin B
• (6E)-2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)icos-6-enoic acid
• (E)-2-Amino-3,4,14-trihydroxy-2-hydroxymethyleicos-6-enoic acid
• 6-Eicosenoic acid, 2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)-
• 128341-87-7

• Inchi： 1S/C21H41NO6/c1-2-3-4-10-13-17(24)14-11-8-6-5-7-9-12-15-18(25)19(26)21(22,16-23)20(27)28/h9,12,17-19,23-26H,2-8,10-11,13-16,22H2,1H3,(H,27,28)/b12-9+/t17?,18-,19+,21?/m1/s1
• InChI Key： VYUHMYFZWTWSOT-MVLVSFFCSA-N
• SMILES： CCCCCCC(O)CCCCCC/C=C/C[C@@H](O)[C@H](O)C(N)(C(O)=O)CO

Computed Properties

• Exact Mass: 403.293388
• Monoisotopic Mass: 403.293388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 144

Experimental Properties

• Density: 1.126
• Boiling Point: 630.3°Cat760mmHg
• Flash Point: 335°C
• Refractive Index: 1.528
• PSA: 144.24000
• LogP: 2.80110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids